Cas no 155697-64-6 (ethyl 1-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate)

• Product name: ethyl 1-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate
• CAS No: 155697-64-6
• MF: C₁₈H₁₆N₂O₄
• MW: 324.331
• CID: 2779503
• PubChem ID: 69231753

ethyl 1-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 155697-64-6
• ethyl 1-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate
• SCHEMBL4893267
• KKVSEFNKUVENSF-UHFFFAOYSA-N
• DTXSID60740071

• Inchi： InChI=1S/C18H16N2O4/c1-3-24-18(21)17-16(12-7-5-4-6-8-12)14-11-13(20(22)23)9-10-15(14)19(17)2/h4-11H,3H2,1-2H3
• InChI Key： KKVSEFNKUVENSF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 324.11100700Da
• Monoisotopic Mass: 324.11100700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1Ų
• XLogP3: 4